Cas no 2732246-45-4 (5-Bromo-3-ethynylpyridine-2-carbaldehyde)
5-Bromo-3-ethynylpyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2732246-45-4
- EN300-37104575
- 5-bromo-3-ethynylpyridine-2-carbaldehyde
- 5-Bromo-3-ethynylpyridine-2-carbaldehyde
-
- Inchi: 1S/C8H4BrNO/c1-2-6-3-7(9)4-10-8(6)5-11/h1,3-5H
- InChI Key: VFLVBJWJPFEZQH-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=O)C(C#C)=C1
Computed Properties
- Exact Mass: 208.94763g/mol
- Monoisotopic Mass: 208.94763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30Ų
5-Bromo-3-ethynylpyridine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37104575-0.05g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-0.1g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-0.25g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-0.5g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-1.0g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-2.5g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-5.0g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-37104575-10.0g |
5-bromo-3-ethynylpyridine-2-carbaldehyde |
2732246-45-4 | 10g |
$4667.0 | 2023-06-04 |
5-Bromo-3-ethynylpyridine-2-carbaldehyde Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 5-Bromo-3-ethynylpyridine-2-carbaldehyde
Introduction to 5-Bromo-3-ethynylpyridine-2-carbaldehyde (CAS No. 2732246-45-4)
5-Bromo-3-ethynylpyridine-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2732246-45-4, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological relevance. The structural features of 5-Bromo-3-ethynylpyridine-2-carbaldehyde, particularly the presence of a bromine substituent at the 5-position and an ethynyl group at the 3-position, combined with the aldehyde functionality at the 2-position, make it a valuable intermediate in synthetic chemistry and drug discovery.
The aldehyde group in 5-Bromo-3-ethynylpyridine-2-carbaldehyde serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures. This reactivity has been exploited in various synthetic pathways, including condensation reactions, nucleophilic additions, and cross-coupling processes. The bromine atom, on the other hand, provides a site for electrophilic aromatic substitution or metal-catalyzed coupling reactions, further enhancing the compound's utility as a building block in organic synthesis.
In recent years, 5-Bromo-3-ethynylpyridine-2-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can significantly influence biological activity. The ethynyl group, in particular, can be used to introduce additional functional groups through Sonogashira coupling reactions, which are widely employed in the synthesis of complex natural products and pharmaceuticals.
One of the most compelling aspects of 5-Bromo-3-ethynylpyridine-2-carbaldehyde is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.
The brominated pyridines have been particularly interesting due to their ability to serve as probes for understanding enzyme mechanisms and as scaffolds for drug design. The aldehyde group allows for further derivatization into amides, imines, or other heterocycles, which can be tailored to modulate binding affinity and selectivity. This flexibility makes 5-Bromo-3-ethynylpyridine-2-carbaldehyde a valuable asset in medicinal chemistry libraries.
Recent advancements in computational chemistry and high-throughput screening have further accelerated the exploration of 5-Bromo-3-ethynylpyridine-2-carbaldehyde derivatives. These techniques enable researchers to rapidly evaluate large libraries of compounds for biological activity, identifying promising candidates for further optimization. The combination of experimental synthesis with computational modeling has provided new insights into structure-activity relationships (SAR) and has facilitated the discovery of novel lead compounds.
The synthesis of 5-Bromo-3-ethynylpyridine-2-carbaldehyde itself is an intriguing challenge that has been addressed through various methodologies. One common approach involves the bromination of a pre-existing pyridine derivative followed by ethynylation and formylation at specific positions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce both bromine and ethynyl groups in a single step. These synthetic strategies highlight the compound's adaptability and the growing toolkit available for its preparation.
The biological evaluation of 5-Bromo-3-ethynylpyridine-2-carbaldehyde has revealed several interesting properties. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes such as kinases and cyclases, which are often overexpressed in cancer cells. Additionally, some analogs have demonstrated interactions with neurotransmitter receptors, suggesting potential applications in treating neurological disorders.
The development of new synthetic methodologies has been instrumental in expanding the chemical space accessible through 5-Bromo-3-ethynylpyridine-2-carbaldehyde derivatives. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, have enabled the introduction of aryl and amino groups into the pyridine core. These transformations have opened up new avenues for drug discovery by allowing for greater structural diversity.
The future prospects for 5-Bromo-3-ethynylpyridine-2-carbaldehyde are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic routes. As our understanding of molecular recognition continues to evolve, compounds like this will remain indispensable tools for designing next-generation therapeutics. The integration of machine learning and artificial intelligence into drug discovery pipelines is also expected to enhance the efficiency of identifying novel derivatives with enhanced pharmacological profiles.
2732246-45-4 (5-Bromo-3-ethynylpyridine-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)